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Compound of Interest

Compound Name: 1,6-Dimethoxyphenazine

Cat. No.: B018872 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following protocols are based on established methodologies for testing

exogenous redox mediators in microbial fuel cells (MFCs). As of the last update, specific

literature detailing the use of 1,6-dimethoxyphenazine in MFCs is not available. Therefore,

these guidelines are provided as a starting point for research and may require optimization.

Introduction
Phenazine compounds are a class of redox-active molecules known to facilitate extracellular

electron transfer in microbial fuel cells, acting as electron shuttles between microorganisms and

the anode. This mediated electron transfer can significantly enhance the power output of an

MFC. 1,6-Dimethoxyphenazine, a naturally occurring phenazine derivative, possesses a

redox-active core structure suggesting its potential as an effective electron shuttle in MFCs.

These application notes provide a detailed protocol for the preparation, application, and

evaluation of 1,6-dimethoxyphenazine as a redox mediator in a laboratory-scale microbial fuel

cell.

Physicochemical Properties of 1,6-
Dimethoxyphenazine
A summary of the key properties of 1,6-dimethoxyphenazine is presented in Table 1. This

information is crucial for the preparation of stock solutions and for understanding its behavior in
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an aqueous environment.

Table 1: Physicochemical Properties of 1,6-Dimethoxyphenazine

Property Value Source

CAS Number 13398-79-3 [1][2][3]

Molecular Formula C₁₄H₁₂N₂O₂ [1][2][3][4]

Molecular Weight 240.26 g/mol [1][3][4]

Appearance Yellow solid [1]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO
[1]

Storage Conditions -20°C [1]

Experimental Protocols
Preparation of 1,6-Dimethoxyphenazine Stock Solution
Objective: To prepare a sterile stock solution of 1,6-dimethoxyphenazine for addition to the

MFC anode chamber.

Materials:

1,6-Dimethoxyphenazine (purity >98%)

Dimethyl sulfoxide (DMSO) or ethanol

Sterile, deionized water

Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes or vials

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b018872?utm_src=pdf-body
https://toku-e.com/1-6-dimethoxyphenazine/
https://henankerui.lookchem.com/products/Cas-13398-79-3-1-6-dimethoxyphenazine-14192873.html
https://www.scbt.com/p/1-6-dimethoxyphenazine-13398-79-3
https://toku-e.com/1-6-dimethoxyphenazine/
https://henankerui.lookchem.com/products/Cas-13398-79-3-1-6-dimethoxyphenazine-14192873.html
https://www.scbt.com/p/1-6-dimethoxyphenazine-13398-79-3
https://file.medchemexpress.com/batch_PDF/HY-W491891/1-6-Dimethoxyphenazine-DataSheet-MedChemExpress.pdf
https://toku-e.com/1-6-dimethoxyphenazine/
https://www.scbt.com/p/1-6-dimethoxyphenazine-13398-79-3
https://file.medchemexpress.com/batch_PDF/HY-W491891/1-6-Dimethoxyphenazine-DataSheet-MedChemExpress.pdf
https://toku-e.com/1-6-dimethoxyphenazine/
https://toku-e.com/1-6-dimethoxyphenazine/
https://toku-e.com/1-6-dimethoxyphenazine/
https://www.benchchem.com/product/b018872?utm_src=pdf-body
https://www.benchchem.com/product/b018872?utm_src=pdf-body
https://www.benchchem.com/product/b018872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh a desired amount of 1,6-dimethoxyphenazine powder. For example, to

prepare a 10 mM stock solution, weigh 2.40 mg of 1,6-dimethoxyphenazine.

Dissolve the powder in a minimal amount of a suitable solvent such as DMSO or ethanol.[1]

Once fully dissolved, bring the solution to the final desired volume with sterile, deionized

water. For a 10 mM stock solution, if 2.40 mg was used, the final volume would be 1 mL.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile

container.

Store the stock solution at -20°C, protected from light.

Operation of a Two-Chamber Microbial Fuel Cell
Objective: To evaluate the effect of 1,6-dimethoxyphenazine on the performance of a

microbial fuel cell.

Materials:

Two-chamber H-type MFC

Anode and cathode electrodes (e.g., carbon felt, carbon cloth)

Proton exchange membrane (PEM), such as Nafion®

Anaerobic sludge or a pure culture of electrogenic bacteria (e.g., Shewanella oneidensis,

Geobacter sulfurreducens)

Anode medium (e.g., nutrient broth supplemented with a carbon source like sodium acetate

or glucose)

Cathode solution (e.g., phosphate buffer)

External resistor (e.g., 1 kΩ)

Data acquisition system or multimeter

Procedure:
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Assemble the two-chamber MFC according to the manufacturer's instructions, ensuring the

PEM separates the anode and cathode chambers.

Inoculate the anode chamber with the selected microbial culture and fill with the anode

medium.

Fill the cathode chamber with the cathode solution.

Acclimate the MFC by connecting the anode and cathode through an external resistor and

monitoring the voltage until a stable baseline is achieved. This may take several days to

weeks.

Once the MFC performance is stable, introduce a specific concentration of the 1,6-
dimethoxyphenazine stock solution into the anode chamber. A typical starting concentration

for phenazine mediators is in the range of 10-100 µM.

Monitor the voltage across the external resistor continuously.

Perform electrochemical analyses such as polarization curves and power density curves to

fully characterize the MFC performance with and without the mediator.

Electrochemical Analysis
Objective: To quantify the performance of the MFC with and without 1,6-dimethoxyphenazine.

Procedure:

Polarization Curve: Vary the external resistance over a wide range (e.g., from open circuit to

a short circuit) and measure the stable voltage at each resistance.

Power Density Curve: Calculate the current (I = V/R) and power (P = V * I) for each

resistance. Normalize the power to the anode surface area to obtain power density (mW/m²).

Plot power density as a function of current density (A/m²).

Cyclic Voltammetry (CV): To determine the redox potential of 1,6-dimethoxyphenazine
under the experimental conditions, perform CV using a three-electrode setup (working,

counter, and reference electrodes) in the anolyte with and without the mediator.
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Data Presentation
The following tables should be used to record and compare the performance of the MFC.

Table 2: MFC Performance Before and After Addition of 1,6-Dimethoxyphenazine

Parameter Before Mediator
After Mediator
(Specify Conc.)

% Change

Open Circuit Voltage

(OCV) (mV)

Maximum Power

Density (mW/m²)

Current Density at

Max Power (A/m²)

Internal Resistance

(Ω)

Table 3: Electrochemical Properties of 1,6-Dimethoxyphenazine

Parameter Value

Anodic Peak Potential (Epa) (V vs. Ag/AgCl)

Cathodic Peak Potential (Epc) (V vs. Ag/AgCl)

Formal Redox Potential (E°') (V vs. Ag/AgCl)
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Caption: Experimental workflow for evaluating 1,6-dimethoxyphenazine in an MFC.
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Caption: Proposed mechanism of mediated electron transfer by 1,6-dimethoxyphenazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. toku-e.com [toku-e.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b018872?utm_src=pdf-body-img
https://www.benchchem.com/product/b018872?utm_src=pdf-body
https://www.benchchem.com/product/b018872?utm_src=pdf-custom-synthesis
https://toku-e.com/1-6-dimethoxyphenazine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 1,6-dimethoxyphenazine, CasNo.13398-79-3 Career Henan Chemical Co China
(Mainland) [henankerui.lookchem.com]

3. scbt.com [scbt.com]

4. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for 1,6-
Dimethoxyphenazine in Microbial Fuel Cells]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b018872#protocol-for-using-1-6-
dimethoxyphenazine-in-microbial-fuel-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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